N-methyl-N-(2-phenylethyl)-1-(tetrahydro-2H-pyran-4-yl)-3-piperidinamine

• IUPAC Name: N-methyl-1-(oxan-4-yl)-N-(2-phenylethyl)piperidin-3-amine
• InChI: InChI=1S/C19H30N2O/c1-20(13-9-17-6-3-2-4-7-17)19-8-5-12-21(16-19)18-10-14-22-15-11-18/h2-4,6-7,18-19H,5,8-16H2,1H3
• InChI Key: YJMPFUHMBKCUHW-UHFFFAOYSA-N
• Canonical SMILES: CN(CCC1=CC=CC=C1)C2CCCN(C2)C3CCOCC3
• Molecular Formula: C19H30N2O
• Molecular Weight: 302.5 g/mol

Description

N-methyl-N-(2-phenylethyl)-1-(tetrahydro-2H-pyran-4-yl)-3-piperidinamine, commonly known as MPTP, is a chemical compound that has been extensively used in scientific research. MPTP is a synthetic compound that is structurally similar to the neurotransmitter dopamine. Due to its unique structure, MPTP has been used to study the mechanisms of action of dopamine in the brain.

Mechanism of Action

MPTP is metabolized by monoamine oxidase-B (MAO-B) in the brain to form 1-methyl-4-phenylpyridinium ion (MPP+). MPP+ is selectively taken up by dopaminergic neurons in the substantia nigra via the dopamine transporter. Once inside the neuron, MPP+ inhibits complex I of the mitochondrial electron transport chain, leading to oxidative stress and cell death.
Biochemical and Physiological Effects:
MPTP-induced neurotoxicity is characterized by the selective loss of dopaminergic neurons in the substantia nigra, resulting in a decrease in dopamine levels in the striatum. This leads to Parkinson's disease-like symptoms, including tremors, rigidity, and bradykinesia. MPTP has also been shown to cause oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

MPTP has several advantages as a research tool. It selectively destroys dopaminergic neurons in the substantia nigra, mimicking the pathology of Parkinson's disease. This allows researchers to study the mechanisms of action of dopamine in the brain and test potential treatments for Parkinson's disease. However, MPTP has several limitations as well. It is a potent neurotoxin that can cause irreversible damage to the brain. Additionally, the use of MPTP in animal models of Parkinson's disease has been criticized for not fully replicating the complexity of the human disease.

Future Directions

Future research on MPTP should focus on developing new animal models of Parkinson's disease that more closely mimic the human disease. Additionally, researchers should investigate the potential use of MPTP as a tool for studying other neurological disorders that involve dopaminergic dysfunction, such as schizophrenia and addiction. Finally, new treatments for Parkinson's disease should be developed that target the underlying mechanisms of MPTP-induced neurotoxicity.

Synthesis Methods

The synthesis of MPTP involves the reaction of N-methyl-4-piperidone with 2-phenylethylamine in the presence of sodium borohydride. The resulting product is then treated with tetrahydro-2H-pyran-4-ol to yield MPTP.

Scientific Research Applications

MPTP has been widely used in scientific research to study the mechanisms of action of dopamine in the brain. MPTP is known to selectively destroy dopaminergic neurons in the substantia nigra, leading to Parkinson's disease-like symptoms in animals and humans. This has made MPTP a valuable tool in studying the etiology and treatment of Parkinson's disease.